Cas no 1122-62-9 (1-(pyridin-2-yl)ethan-1-one)

• Product Name: 1-(pyridin-2-yl)ethan-1-one
• CAS No: 1122-62-9
• MF: C₇H₇NO
• MW: 121.136581659317
• MDL: MFCD00006303
• CID: 40824
• PubChem ID: 14286
• Update Time: 2025-04-18

1-(pyridin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-2-yl)ethanone
• 1-PYRIDIN-2-YL-ETHANONE
• 2-ACETOPYRIDINE
• 2-PYRIDYL METHYL KETONE
• FEMA 3251
• FEMA NUMBER 3251
• METHYL 2-PYRIDYL KETONE
• 1-(2-pyridinyl)-ethanon
• 1-(2-Pyridinyl)ethanone
• 1-(2-pyridinyl)-Ethanone
• 2-AcetyIpyridine
• Acetyl pyridine
• Ketone, methyl 2-pyridyl
• Methyl (2-pyridyl) methanone
• 2-ACETYLPYRIDINE, STANDARD FOR GC
• Ethanone, 1-(2-pyridinyl)- (9CI)
• acetylpyridine,2-acetylpyridine
• 2-Acetalpyridine
• 2-Acetylpyridiine
• 2-acetyl-pyridine
• 2-Acetylpyridine
• 2-ACETYLPYRIDINE FEMA
• methyl pyridin-2-yl ketone
• pyridyl methyl ketone
• Acetylpyridine
• 1-pyridin-2-ylethanone
• Ethanone, 1-(2-pyridinyl)-
• 1-(Pyridin-2-Yl)Ethan-1-One
• 2-acetyl pyridine
• Ethanone, 1-(pyridinyl)-
• 2-Acetylpyridine (natural)
• FEMA No. 3251
• 629O10UI3L
• 2-Acetyl
• 2-Acetylpyridine,99%
• 1-(pyridin-2-yl)ethan-1-one

• MDL： MFCD00006303
• Inchi： 1S/C7H7NO/c1-6(9)7-4-2-3-5-8-7/h2-5H,1H3
• InChI Key： AJKVQEKCUACUMD-UHFFFAOYSA-N
• SMILES： CC(C1N=CC=CC=1)=O
• BRN： 107759

Computed Properties

• Exact Mass: 121.05300
• Monoisotopic Mass: 121.052764
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 30
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Colorless oily liquid
• Density: 1.08 g/mL at 25 °C(lit.)
• Melting Point: 8-10 ºC
• Boiling Point: 188-189 °C(lit.)
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• Refractive Index: n20/D 1.521(lit.)
• PH: 7 (100g/l, H2O, 20℃)
• Solubility: 170g/l
• Water Partition Coefficient: Soluble in water (18.2 g/100g @ 25C). Soluble in and acetate. Slightly soluble in carbon tetrachloride.
• PSA: 29.96000
• LogP: 1.28420
• FEMA: 3251
• Solubility: Soluble in ethanol, ether and inorganic acids

1-(pyridin-2-yl)ethan-1-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37
• FLUKA BRAND F CODES：8
• RTECS：OB5310000
• Hazardous Material Identification：
• Safety Term：S37
• Risk Phrases：R38
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl alkyl ketones